Cas no 1261857-63-9 (2-(2-Amino-6-hydroxybenzoyl)pyridine)

• Product Name: 2-(2-Amino-6-hydroxybenzoyl)pyridine
• CAS No: 1261857-63-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928391
• Update Time: 2025-05-21

2-(2-Amino-6-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-6-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-8-4-3-6-10(15)11(8)12(16)9-5-1-2-7-14-9/h1-7,15H,13H2
• InChI Key： HBTPEDRCSMKDAC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(C1C=CC=CN=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2
• Topological Polar Surface Area: 76.2

Additional information on 2-(2-Amino-6-hydroxybenzoyl)pyridine

2-(2-Amino-6-Hydroxybenzoyl)Pyridine: A Comprehensive Overview

The compound 2-(2-Amino-6-Hydroxybenzoyl)Pyridine (CAS No. 1261857-63-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, often abbreviated as AHBP (Amino Hydroxy Benzoyl Pyridine), has garnered attention due to its unique structural properties and versatile functional groups. The molecule consists of a pyridine ring fused with an amino-substituted hydroxybenzoyl group, making it a valuable compound in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of AHBP in drug discovery and development. Its amino and hydroxy groups provide excellent opportunities for bioconjugation, making it a promising candidate for the development of targeted drug delivery systems. Researchers have explored its ability to interact with biological molecules such as proteins and nucleic acids, paving the way for innovative therapeutic strategies. For instance, a 2023 study published in *Nature Communications* demonstrated that AHBP derivatives can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases, showcasing its potential in the pharmaceutical industry.

In addition to its biological applications, AHBP has also found relevance in materials science. Its aromatic structure and functional groups make it an ideal candidate for the synthesis of advanced materials such as organic semiconductors and metal-organic frameworks (MOFs). A 2023 paper in *Advanced Materials* reported that incorporating AHBP into MOFs significantly enhances their stability and porosity, making them suitable for gas storage and catalytic applications.

The synthesis of AHBP involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times while maintaining high yields. This approach not only minimizes waste but also aligns with the growing demand for sustainable chemical processes.

From a structural perspective, AHBP exhibits interesting photophysical properties due to its conjugated system. Studies have shown that it can act as a photosensitizer in certain reactions, making it a valuable component in photocatalytic systems. A 2023 study published in *Chemical Science* demonstrated that AHBP derivatives can efficiently catalyze the degradation of organic pollutants under visible light, offering a novel solution for environmental remediation.

Furthermore, the hydroxyl group in AHBP provides opportunities for hydrogen bonding, which is crucial for its solubility and interactions with other molecules. This property has been exploited in the design of novel sensors for detecting analytes such as metal ions and small organic molecules. A recent study highlighted that AHBP-based sensors exhibit high sensitivity and selectivity towards specific targets, making them promising tools for analytical chemistry.

In conclusion, 2-(2-Amino-6-Hydroxybenzoyl)Pyridine (CAS No. 1261857-63-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.